4-(Cyclopentene-1-carbonyl)morpholine-3-carbonitrile
Overview
Description
Cyclopentene is a cyclic hydrocarbon with a five-membered ring . Morpholine is a common heterocycle, consisting of a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom . Carbonitrile refers to a nitrile group (-C≡N), which is a functional group present in organic compounds .
Molecular Structure Analysis
The cyclopentene component of the molecule would introduce angle strain due to its cyclic nature . The morpholine component, being a heterocycle, could contribute to the molecule’s polarity and potentially its solubility in various solvents .Chemical Reactions Analysis
Cyclopentene can undergo reactions typical of alkenes, such as addition reactions . Morpholine can act as a base or nucleophile in reactions . The carbonitrile group can participate in various reactions, such as hydrolysis to form carboxylic acids .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific arrangement of its components. Factors such as polarity, molecular weight, and functional groups (like the carbonitrile group) would influence properties like solubility, melting point, boiling point, and reactivity .properties
IUPAC Name |
4-(cyclopentene-1-carbonyl)morpholine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2/c12-7-10-8-15-6-5-13(10)11(14)9-3-1-2-4-9/h3,10H,1-2,4-6,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHBQXOHPPNXOBR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=C(C1)C(=O)N2CCOCC2C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Cyclopentene-1-carbonyl)morpholine-3-carbonitrile | |
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